Cas no 1806660-77-4 (2-(3-Bromopropyl)-3-methylmandelic acid)

• Product Name: 2-(3-Bromopropyl)-3-methylmandelic acid
• CAS No: 1806660-77-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4939354
• Update Time: 2025-06-14

2-(3-Bromopropyl)-3-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-3-methylmandelic acid

• Inchi： 1S/C12H15BrO3/c1-8-4-2-5-10(11(14)12(15)16)9(8)6-3-7-13/h2,4-5,11,14H,3,6-7H2,1H3,(H,15,16)
• InChI Key： IRFMLJBDYFNDAZ-UHFFFAOYSA-N
• SMILES： BrCCCC1C(C)=CC=CC=1C(C(=O)O)O

Computed Properties

• Exact Mass: 286.02046 g/mol
• Monoisotopic Mass: 286.02046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5
• Molecular Weight: 287.15

Additional information on 2-(3-Bromopropyl)-3-methylmandelic acid

Comprehensive Overview of 2-(3-Bromopropyl)-3-methylmandelic acid (CAS No. 1806660-77-4): Properties, Applications, and Research Insights

2-(3-Bromopropyl)-3-methylmandelic acid (CAS No. 1806660-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This brominated mandelic acid derivative is characterized by a 3-bromopropyl side chain and a methyl group at the third position of the mandelic acid backbone, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of brominated mandelic acids", "CAS 1806660-77-4 applications", and "2-(3-Bromopropyl)-3-methylmandelic acid solubility", reflecting its relevance in drug development and material science.

The compound's molecular formula, C₁₁H₁₃BrO₃, and molecular weight of 273.12 g/mol, position it as a critical building block for chiral synthesis and asymmetric catalysis. Its carboxylic acid and bromine functionalities enable diverse chemical transformations, including nucleophilic substitutions and esterifications. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce hazardous byproducts, aligning with searches for "sustainable bromination methods" and "eco-friendly mandelic acid derivatives".

In pharmaceutical contexts, 2-(3-Bromopropyl)-3-methylmandelic acid is explored for its role in designing bioactive molecules, particularly in central nervous system (CNS) drug candidates. Its structural similarity to arylpropionic acids—a class known for anti-inflammatory properties—has led to investigations into modified analogs. Queries such as "mandelic acid derivatives in medicine" and "CAS 1806660-77-4 biological activity" highlight this focus. Additionally, its potential in peptide modification and prodrug development is a growing area of study, addressing demands for "targeted drug delivery systems".

From a technical perspective, the compound's physicochemical properties—such as melting point (reported ~120–125°C) and solubility in polar solvents like dimethyl sulfoxide (DMSO)—are frequently documented. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for purity verification, as emphasized by searches for "CAS 1806660-77-4 analytical methods". Stability studies under varying pH and temperature conditions are also critical, given its sensitivity to hydrolysis.

The commercial availability of 2-(3-Bromopropyl)-3-methylmandelic acid through suppliers specializing in fine chemicals has expanded its accessibility for academic and industrial labs. However, challenges remain in scaling up production while maintaining cost-efficiency, a topic often queried as "bulk synthesis of bromopropyl mandelic acid". Regulatory compliance, particularly regarding REACH and GMP standards, further influences its market dynamics.

Emerging applications in material science, such as its use in liquid crystals or polymeric coatings, demonstrate its cross-disciplinary utility. Recent patents highlight innovations leveraging its chiral center for advanced optical materials, resonating with searches for "mandelic acid-based polymers". Environmental considerations, including biodegradability and eco-toxicity profiles, are also increasingly scrutinized, aligning with global sustainability goals.

In summary, 2-(3-Bromopropyl)-3-methylmandelic acid (CAS No. 1806660-77-4) exemplifies the intersection of synthetic chemistry and applied research. Its multifaceted roles—from pharmaceutical intermediates to specialty materials—underscore its value in addressing contemporary scientific challenges. Future directions may focus on catalytic asymmetric synthesis and structure-activity relationship (SAR) studies, driven by evolving industry needs and environmental imperatives.